molecular formula C62H38 B14180158 1-[3-[4-[3-[4-(3-Pyren-1-ylphenyl)phenyl]phenyl]phenyl]phenyl]pyrene CAS No. 918654-97-4

1-[3-[4-[3-[4-(3-Pyren-1-ylphenyl)phenyl]phenyl]phenyl]phenyl]pyrene

Cat. No.: B14180158
CAS No.: 918654-97-4
M. Wt: 783.0 g/mol
InChI Key: IHPKIUBAVAJHLT-UHFFFAOYSA-N
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Description

1-[3-[4-[3-[4-(3-Pyren-1-ylphenyl)phenyl]phenyl]phenyl]phenyl]pyrene is a complex organic compound known for its unique structure and properties. This compound is characterized by multiple phenyl and pyrene groups, making it a subject of interest in various fields of scientific research, including materials science and organic chemistry .

Properties

CAS No.

918654-97-4

Molecular Formula

C62H38

Molecular Weight

783.0 g/mol

IUPAC Name

1-[3-[4-[3-[4-(3-pyren-1-ylphenyl)phenyl]phenyl]phenyl]phenyl]pyrene

InChI

InChI=1S/C62H38/c1-6-43-24-26-47-28-32-55(57-34-30-45(8-1)59(43)61(47)57)53-14-4-12-51(37-53)41-20-16-39(17-21-41)49-10-3-11-50(36-49)40-18-22-42(23-19-40)52-13-5-15-54(38-52)56-33-29-48-27-25-44-7-2-9-46-31-35-58(56)62(48)60(44)46/h1-38H

InChI Key

IHPKIUBAVAJHLT-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)C5=CC=CC(=C5)C6=CC=C(C=C6)C7=CC(=CC=C7)C8=CC=C(C=C8)C9=CC(=CC=C9)C1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[3-[4-[3-[4-(3-Pyren-1-ylphenyl)phenyl]phenyl]phenyl]phenyl]pyrene typically involves multi-step reactions. One common method is through nucleophilic aromatic substitution reactions, where pyrene and phenyl groups are introduced stepwise onto a benzene ring. The reaction conditions often require the use of strong bases and high temperatures to facilitate the substitution reactions .

Industrial Production Methods

Industrial production of this compound is less common due to its complex structure and the need for precise reaction conditions. when produced, it is typically synthesized in specialized laboratories equipped with advanced organic synthesis capabilities .

Chemical Reactions Analysis

Types of Reactions

1-[3-[4-[3-[4-(3-Pyren-1-ylphenyl)phenyl]phenyl]phenyl]phenyl]pyrene can undergo various types of chemical reactions, including:

    Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

    Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

    Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

    Oxidation: Common reagents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Common reagents include lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) with a palladium catalyst.

    Substitution: Common reagents include halogens (e.g., chlorine, bromine) and strong bases (e.g., sodium hydroxide, NaOH).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrene-1-carboxylic acid, while reduction may yield pyrene-1-ylphenyl derivatives .

Scientific Research Applications

1-[3-[4-[3-[4-(3-Pyren-1-ylphenyl)phenyl]phenyl]phenyl]phenyl]pyrene has several scientific research applications:

Mechanism of Action

The mechanism of action of 1-[3-[4-[3-[4-(3-Pyren-1-ylphenyl)phenyl]phenyl]phenyl]phenyl]pyrene involves its interaction with various molecular targets. The compound’s multiple aromatic rings allow it to engage in π-π stacking interactions with other aromatic molecules, which can influence its behavior in chemical and biological systems. These interactions can affect molecular pathways involved in signal transduction and molecular recognition .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

1-[3-[4-[3-[4-(3-Pyren-1-ylphenyl)phenyl]phenyl]phenyl]phenyl]pyrene is unique due to its extensive conjugated system, which imparts distinct electronic properties. This makes it particularly valuable in the development of advanced materials and in studies of molecular interactions .

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